Cas no 1806057-25-9 (3-Bromo-2-chloro-6-cyanophenylacetic acid)

• Product Name: 3-Bromo-2-chloro-6-cyanophenylacetic acid
• CAS No: 1806057-25-9
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4942911
• Update Time: 2025-06-08

3-Bromo-2-chloro-6-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-cyanophenylacetic acid

• Inchi： 1S/C9H5BrClNO2/c10-7-2-1-5(4-12)6(9(7)11)3-8(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： GHVPFXCSOAEYFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-2-chloro-6-cyanophenylacetic acid

Introduction to 3-Bromo-2-chloro-6-cyanophenylacetic acid (CAS No. 1806057-25-9)

3-Bromo-2-chloro-6-cyanophenylacetic acid, with the chemical identifier CAS No. 1806057-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of halogenated aromatic carboxylic acids, a category known for its diverse applications in medicinal chemistry and material science. The presence of multiple functional groups, including bromine, chlorine, and cyano substituents, makes it a versatile intermediate for the synthesis of more complex molecules.

The structure of 3-Bromo-2-chloro-6-cyanophenylacetic acid features a benzene ring substituted at the 3-position with a bromine atom, at the 2-position with a chlorine atom, and at the 6-position with a cyano group. The carboxylic acid moiety at one end of the phenyl ring further enhances its reactivity, allowing for various chemical transformations such as esterification, amidation, and condensation reactions. These structural features make it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in halogenated aromatic compounds due to their potential as pharmacophores in drug discovery. The halogen atoms in 3-Bromo-2-chloro-6-cyanophenylacetic acid not only contribute to its lipophilicity but also participate in various non-covalent interactions with biological targets, such as proteins and nucleic acids. This property is particularly useful in designing molecules that exhibit high binding affinity and selectivity.

One of the most compelling aspects of 3-Bromo-2-chloro-6-cyanophenylacetic acid is its role as a precursor in the synthesis of biologically active compounds. Researchers have utilized this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this molecule can interact with enzymes involved in cancer metabolism and inflammation. The cyano group, in particular, has been found to enhance binding interactions by forming hydrogen bonds or participating in metal coordination with certain biological targets.

The pharmaceutical industry has been exploring the use of 3-Bromo-2-chloro-6-cyanophenylacetic acid in the development of small-molecule drugs due to its structural versatility. Its halogenated aromatic core provides a scaffold that can be modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, the carboxylic acid functionality allows for further derivatization into esters or amides, expanding its utility in drug design.

Recent advances in computational chemistry have also facilitated the use of 3-Bromo-2-chloro-6-cyanophenylacetic acid as an intermediate in virtual screening campaigns. By leveraging molecular modeling techniques, researchers can predict how this compound might interact with potential drug targets before conducting costly wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of 3-Bromo-2-chloro-6-cyanophenylacetic acid itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve multi-step organic transformations starting from commercially available aromatic precursors. For example, one approach involves halogenation reactions followed by cyanation and carboxylation steps to introduce the desired substituents at specific positions on the benzene ring. These synthetic strategies highlight the compound's importance as a key intermediate in organic synthesis.

In conclusion, 3-Bromo-2-chloro-6-cyanophenylacetic acid (CAS No. 1806057-25-9) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its role as a building block for more complex molecules underscores its importance in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic organic chemistry and medicinal chemistry efforts.